Cas no 22479-46-5 (Benzeneacetic acid,2-carboxy-, ethyl ester)

• Product Name: Benzeneacetic acid,2-carboxy-, ethyl ester
• CAS No: 22479-46-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 275143
• PubChem ID: 11367771
• Update Time: 2025-04-19

Benzeneacetic acid,2-carboxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-carboxy-, ethyl ester
• 2-(2-ethoxy-2-oxoethyl)benzoic acid
• Benzeneaceticacid, 2-carboxy-, a-ethyl ester (9CI)
• o-Toluic acid, a-carboxy-, a-ethyl ester (6CI,7CI,8CI)
• o-Toluic acid, alpha-carboxy-, alpha-ethyl ester
• 2-(ethoxycarbonyl-methyl)-benzoic acid
• alpha-Ethyl 2-carboxybenzeneacetate
• 22479-46-5
• SCHEMBL1567252
• DTXSID50945154
• Benzeneacetic acid, 2-carboxy-, alpha-ethyl ester

• Inchi： 1S/C11H12O4/c1-2-15-10(12)7-8-5-3-4-6-9(8)11(13)14/h3-6H,2,7H2,1H3,(H,13,14)
• InChI Key： OQXSHNPPCWOLOB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų